molecular formula C9H9ClO3 B185523 (4-Chloro-3-methylphenoxy)acetic acid CAS No. 588-20-5

(4-Chloro-3-methylphenoxy)acetic acid

Cat. No. B185523
CAS RN: 588-20-5
M. Wt: 200.62 g/mol
InChI Key: FBGYNJKXMKWETB-UHFFFAOYSA-N
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Description

“(4-Chloro-3-methylphenoxy)acetic acid”, also known as MCPA, is an isotopically labeled compound of the pesticide 4-chloro-2-methylphenoxy acetic acid . It is a widely used acidic herbicide which is soluble in water and highly effective even at low concentrations .


Synthesis Analysis

Ionic liquids containing the (4-chloro-2-methylphenoxy)acetate (MCPA) anion and domiphen derived phenoxyethylammonium cation were synthesized . The obtained compounds differed in terms of the substitution of the phenoxyethylammonium group in the ring as well as the length of the alkyl chain .


Molecular Structure Analysis

The molecular formula of MCPA is C9H9ClO3 . Its average mass is 200.619 Da and its monoisotopic mass is 200.024017 Da .


Chemical Reactions Analysis

The basic physicochemical properties of the obtained ionic liquids (solubility and thermal stability) were characterized and their structures were confirmed . FT-IR analyses were conducted on Thermo Nicolet FT-IR iS10 spectrometer in the range of 650–4000 cm −1 at a resolution of 1 cm −1 .


Physical And Chemical Properties Analysis

MCPA has a density of 1.3±0.1 g/cm 3 . Its boiling point is 334.7±27.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 61.0±3.0 kJ/mol . The flash point is 156.2±23.7 °C . The index of refraction is 1.552 .

Scientific Research Applications

Treatment of Hypertension and Edema

(4-Chloro-3-methylphenoxy)acetic acid is used in the medical field for the treatment of high blood pressure and edema related to conditions such as congestive heart failure, liver failure, and kidney failure. Its primary function is to manage hypertension .

Molecular Structure Activity

This compound has been studied for its molecular structure activity. For instance, the bond angle C4-C5-C6 is compressed to 118.17°, which is significantly less compared to other semicircle angles of the ring, indicating unique structural properties that could influence its activity .

Photocatalytic Degradation

The photocatalytic degradation of this compound using Cr (III)-doped TiO2 under UV and visible light has been investigated. This research suggests potential environmental applications in degrading pollutants .

Herbicidal Applications

There is research into the synthesis and characterization of herbicidal ionic liquids based on (4-Chloro-3-methylphenoxy)acetic acid. These studies open prospects for its application in agriculture .

Antitumor Activity

A chloro-substituted analog of this compound has exhibited pronounced antitumor activity, suggesting potential applications in cancer treatment .

Safety And Hazards

MCPA is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

Future Directions

There is ongoing research into the use of MCPA in the synthesis of ionic liquids . These ionic liquids have potential applications in chemical synthesis, extraction, catalysis, and electrochemical processes .

properties

IUPAC Name

2-(4-chloro-3-methylphenoxy)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9ClO3/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FBGYNJKXMKWETB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)OCC(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9ClO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10207523
Record name Acetic acid, (4-chloro-3-methylphenoxy)-
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Molecular Weight

200.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Chloro-3-methylphenoxy)acetic acid

CAS RN

588-20-5
Record name 2-(4-Chloro-3-methylphenoxy)acetic acid
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Record name Acetic acid, (4-chloro-3-methylphenoxy)-
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Record name Acetic acid, (4-chloro-3-methylphenoxy)-
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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